Cas no 1090897-27-0 (N-cyclopropylthiophene-3-carboxamide)

• Product Name: N-cyclopropylthiophene-3-carboxamide
• CAS No: 1090897-27-0
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 4560277
• Update Time: 2025-10-31

N-cyclopropylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylthiophene-3-carboxamide

• Inchi： 1S/C8H9NOS/c10-8(9-7-1-2-7)6-3-4-11-5-6/h3-5,7H,1-2H2,(H,9,10)
• InChI Key： ATSZRBAQYMEJSF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.8
• Topological Polar Surface Area: 57.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 372.4±15.0 °C at 760 mmHg
• Flash Point: 179.0±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-cyclopropylthiophene-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-cyclopropylthiophene-3-carboxamide

N-Cyclopropylthiophene-3-carboxamide (CAS No. 1090897-27-0): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

N-Cyclopropylthiophene-3-carboxamide (CAS No. 1090897-27-0) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This article aims to provide a comprehensive overview of its structure, properties, and potential applications, drawing on the latest research findings to ensure the highest level of accuracy and relevance.

The molecular structure of N-cyclopropylthiophene-3-carboxamide is characterized by a thiophene ring, a cyclopropyl group, and an amide functional group. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and chemical properties to the molecule. The cyclopropyl group, a three-membered cyclic alkane, adds steric hindrance and conformational rigidity. The amide functional group, consisting of a carbonyl group bonded to an amino group, contributes to the compound's reactivity and solubility.

Recent studies have highlighted the importance of N-cyclopropylthiophene-3-carboxamide in various chemical reactions and processes. For instance, its reactivity in nucleophilic substitution reactions has been extensively studied. Researchers have found that the presence of the thiophene ring enhances the nucleophilicity of the amide nitrogen, making it an excellent substrate for Michael addition reactions. This property has been leveraged in the synthesis of complex organic molecules and polymers with tailored functionalities.

In the realm of medicinal chemistry, N-cyclopropylthiophene-3-carboxamide has shown promise as a scaffold for drug discovery. Its unique structural features make it an attractive candidate for the design of small molecules with potential therapeutic applications. Studies have demonstrated that derivatives of this compound exhibit significant biological activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For example, a recent publication in the Journal of Medicinal Chemistry reported that certain derivatives of N-cyclopropylthiophene-3-carboxamide exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways.

The physical properties of N-cyclopropylthiophene-3-carboxamide are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 120°C to 130°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for use in various synthetic protocols. Additionally, its stability under different reaction conditions has been well-documented, making it a reliable starting material for chemical synthesis.

In materials science, N-cyclopropylthiophene-3-carboxamide has found applications in the development of functional materials with unique electronic properties. The thiophene ring is known to contribute to conjugation and electron delocalization, which are essential for the design of conductive polymers and organic semiconductors. Researchers have explored the use of this compound as a building block for constructing two-dimensional (2D) materials with tunable electronic properties. These materials have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The environmental impact of N-cyclopropylthiophene-3-carboxamide is another important aspect to consider. While it is not classified as hazardous or toxic under current regulations, responsible handling and disposal practices should be followed to minimize any potential environmental impact. Studies on its biodegradability and ecotoxicity are ongoing to ensure its safe use in industrial and research settings.

In conclusion, N-cyclopropylthiophene-3-carboxamide (CAS No. 1090897-27-0) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, it is likely that this compound will play an increasingly important role in advancing various scientific fields.